Cas no 1456-21-9 (1,3,4-Thiadiazole,2,5-diphenyl-)

• Product Name: 1,3,4-Thiadiazole,2,5-diphenyl-
• CAS No: 1456-21-9
• MF: C₁₄H₁₀N₂S
• MW: 238.307601451874
• CID: 198744
• PubChem ID: 15080
• Update Time: 2025-04-19

1,3,4-Thiadiazole,2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole,2,5-diphenyl-
• 2,5-Diphenyl-1,3,4-thiadiazole
• 1,3,4-THIADIAZOLE,2,5-DIPHENYL
• 2,4-DINITROPHENYL DIPHENYLAMINE,ORANGE SOLID
• 2,5-Difenil-1,3,4-tiadiazolo [Italian]
• 2,5-diphenyl-[1,3,4]thiadiazole
• 2,5-Diphenyl-{1,3,4}thiadiazol
• 2,5-Diphenylthiadiazole
• 2,5diPhThadiazo
• Diphenyl-[1,3,4]thiadiazol
• diphenyl-[1,3,4]thiadiazole
• L 1540
• SCHEMBL9018567
• cid_15080
• 2,5-Difenil-1,3,4-tiadiazolo
• DTXSID30163112
• BRN 0170386
• BDBM67518
• AKOS024350286
• 1456-21-9
• SR-03000000740-1
• CHEMBL1592130
• FT-0739820
• AF-961/00498042
• LKZWCRGTHNZTQN-UHFFFAOYSA-N
• 1,3,4-THIADIAZOLE, 2,5-DIPHENYL-
• 4-27-00-07214 (Beilstein Handbook Reference)

• Inchi： 1S/C14H10N2S/c1-3-7-11(8-4-1)13-15-16-14(17-13)12-9-5-2-6-10-12/h1-10H
• InChI Key： LKZWCRGTHNZTQN-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 238.05600
• Monoisotopic Mass: 238.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.216
• Boiling Point: 403.1°C at 760 mmHg
• Flash Point: 189.2°C
• Refractive Index: 1.633
• PSA: 54.02000
• LogP: 3.87210